Cas no 1125-70-8 (2-phenylpropanamide)

2-phenylpropanamide structure
2-phenylpropanamide structure
Product Name:2-phenylpropanamide
CAS No:1125-70-8
MF:C9H11NO
MW:149.189742326736
CID:212063
PubChem ID:223465
Update Time:2025-04-19

2-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, a-methyl-
    • Hydratropamide
    • 2-phenylpropionamide
    • Phenylmethylacetamide
    • Phenylpropanamide
    • 2-phenylpropanamide
    • 1125-70-8
    • phenylpropionamide
    • BS-51650
    • E74022
    • NSC59889
    • EN300-1387102
    • SCHEMBL9705
    • NSC11140
    • NSC-11140
    • AKOS025295630
    • Z1255506457
    • BAA12570
    • NSC-59889
    • DOZZSWAOPDYVLH-UHFFFAOYSA-N
    • SB47007
    • 13490-74-9
    • Inchi: 1S/C9H11NO/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,10,11)
    • InChI Key: DOZZSWAOPDYVLH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

2-phenylpropanamide Pricemore >>

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